Cas no 1263378-80-8 (5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde)

5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde is a heterocyclic aldehyde derivative with a benzodiazole core structure, featuring chloro and fluoro substituents at the 5- and 6-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization, while the halogenated benzodiazole scaffold enhances electronic properties and binding affinity in target molecules. The presence of both chloro and fluoro substituents contributes to improved metabolic stability and lipophilicity, making it valuable in medicinal chemistry applications. This high-purity compound is suitable for research and development in drug discovery and material science.

5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde structure

1263378-80-8 structure

Product Name:5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde

CAS No:1263378-80-8

MF:C₈H₄ClFN₂O

MW:198.581563949585

MDL:MFCD18432481

CID:4584234

PubChem ID:53408128

Update Time:2025-05-21

5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde
- 5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde
- 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde
- MDL： MFCD18432481
- Inchi： 1S/C8H4ClFN2O/c9-4-1-6-7(2-5(4)10)12-8(3-13)11-6/h1-3H,(H,11,12)
- InChI Key： NTZMQVVYFSEPMU-UHFFFAOYSA-N
- SMILES： C1(C=O)NC2=CC(Cl)=C(F)C=C2N=1

Computed Properties

Exact Mass: 197.9996186g/mol
Monoisotopic Mass: 197.9996186g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 45.8Å²

5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde Customs Data

HS CODE：2933998090

5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0388-1g	5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde	1263378-80-8	96%	1g	6767.38CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0388-5g	5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde	1263378-80-8	96%	5g	25424.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0388-500mg	5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde	1263378-80-8	96%	500mg	3807.71CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0388-250mg	5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde	1263378-80-8	96%	250mg	2332.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0388-100mg	5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde	1263378-80-8	96%	100mg	1594.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0388-50mg	5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde	1263378-80-8	96%	50mg	1221.18CNY	2021-05-07
Chemenu	CM325712-1g	5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde	1263378-80-8	95%+	1g	$388	2021-08-18
Apollo Scientific	PC52219-250mg	5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde	1263378-80-8		250mg	£275.00	2025-02-21
abcr	AB530018-1 g	5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde	1263378-80-8		1g	€1,318.80	2022-07-28
Chemenu	CM325712-1g	5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde	1263378-80-8	95%+	1g	$***	2023-03-29

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Additional information on 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde

Recent Advances in the Study of 5-Chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1263378-80-8)

The compound 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1263378-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential applications in drug discovery, emphasizing its role in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde derivatives for enhanced kinase inhibitory activity. The research team employed computational docking and molecular dynamics simulations to identify key interactions with ATP-binding sites in target kinases. Their findings revealed that modifications at the aldehyde group significantly improved binding affinity, suggesting a promising scaffold for kinase inhibitor development.

In parallel, a separate study in Bioorganic & Medicinal Chemistry Letters focused on the antimicrobial properties of this compound. Researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains. The results demonstrated potent activity against Gram-positive pathogens, with MIC values in the low micromolar range. Mechanistic studies suggested that these compounds disrupt bacterial cell wall biosynthesis, offering a potential new class of antibiotics.

The synthetic accessibility of 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde has also been a subject of recent optimization efforts. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route with higher yields and reduced environmental impact. This advancement addresses previous challenges in large-scale production, facilitating further pharmacological evaluation of this scaffold.

Ongoing clinical investigations are exploring the pharmacokinetic properties of lead compounds derived from this chemical scaffold. Preliminary data from animal models show favorable absorption profiles and tissue distribution patterns, though metabolic stability remains an area for further optimization. These findings collectively position 5-chloro-6-fluoro-1H-1,3-benzodiazole-2-carbaldehyde as a versatile building block in medicinal chemistry with multiple therapeutic applications.